N-1,3-benzodioxol-5-yl-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
N-1,3-benzodioxol-5-yl-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H18N2O4 and its molecular weight is 362.385. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques
The compound has been synthesized through various chemical techniques, including preferential crystallization and reactions with nitrogen-containing binucleophiles. This demonstrates the compound's potential for diverse chemical synthesis applications (Harada, Morie, Hirokawa, & Kato, 1997); (Britsun, Esipenko, Gutov, Chernega, & Lozinskii, 2009).
Characterization and Optimization
Research has focused on understanding the structural properties of similar compounds, enhancing their biological activities through structural modifications. This includes the use of spectroscopic methods for characterizing the compound's structure (Pace et al., 2007); (Qian, Hua, Liu, & Jia, 2015).
Biological Activity
Potential in Treating Diseases
The compound and its derivatives have been investigated for their potential in treating various diseases. This includes studies on their antibacterial properties, their role as kinase inhibitors, and their applications in HIV therapy (Palkar et al., 2017); (Schroeder et al., 2009).
Analgesic and Anti-Inflammatory Properties
Research has also explored the compound's potential as an analgesic and anti-inflammatory agent, indicating its usefulness in pain management and inflammation treatment (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015); (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antioxidant Activity
Some derivatives have shown potent antioxidant activity, highlighting their potential for use in oxidative stress-related conditions (Tumosienė et al., 2019).
Photophysical Properties
- Photoisomerization Studies: The compound's derivatives have been subject to photoisomerization studies, indicating applications in the field of photochemistry and materials science (Elghamry, Döpp, & Henkel, 2007).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-1-[(4-methylphenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O4/c1-14-4-6-15(7-5-14)12-23-10-2-3-17(21(23)25)20(24)22-16-8-9-18-19(11-16)27-13-26-18/h2-11H,12-13H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXPUGQGNAIEVIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.